Cas no 303008-81-3 (Pandamarilactonine B)

• Product Name: Pandamarilactonine B
• CAS No: 303008-81-3
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 837299
• PubChem ID: 10734257
• Update Time: 2025-10-23

Pandamarilactonine B Chemical and Physical Properties

Names and Identifiers

• Pandamarilactonine B
• 6Z-Pandamarilactonine B
• (5R)-3-Methyl-5α-[(2S)-1-[4-[(2Z)-4-methyl-5-oxo-2,5-dihydrofuran-2-ylidene]butyl]-2α-pyrrolidinyl]-2,5-dihydrofuran-2-one
• (5R)-5α-[(2S)-1-[4-[(2Z)-4-Methyl-5-oxo-2,5-dihydrofuran-2-ylidene]butyl]-2α-pyrrolidinyl]-3-methyl-2,5-dihydrofuran-2-one
• (5R)-3-Methyl-5α-[(2S)-1-[(Z)-4-[4-methyl-5-oxo-2,5-dihydrofuran-2-ylidene]butyl]-2α-pyrrolidinyl]-2,5-dihydrofuran-2-one
• (2S)-1-[4-[(5Z)-2,5-Dihydro-3-methyl-2-oxofuran-5-ylidene]butyl]-2-[(5R)-2,5-dihydro-3-methyl-2-oxofuran-5-yl]pyrrolidine
• (5Z)-3-Methyl-5-(4-{(2R)-2-[(2S)-4-methyl-5-oxo-2,5-dihydro-2-fur anyl]-1-pyrrolidinyl}butylidene)-2(5H)-furanone
• [ "" ]
• 303008-81-3
• (5Z)-3-Methyl-5-[4-[(2S)-2-[(2R)-4-methyl-5-oxo-2H-furan-2-yl]pyrrolidin-1-yl]butylidene]furan-2-one
• 2XPR8MF7VQ
• AKOS040762162
• 3-METHYL-5-(4-((2R)-2-((2R)-4-METHYL-5-OXIDANYLIDENE-2H-FURAN-2-YL)PYRROLIDIN-1-YL)BUTYLIDENE)FURAN-2-ONE
• rel-(5Z)-5-[4-[(2R)-2-[(2S)-2,5-Dihydro-4-methyl-5-oxo-2-furanyl]-1-pyrrolidinyl]butylidene]-3-methyl-2(5H)-furanone
• DTXSID801106358
• 2(5H)-Furanone, 5-[4-[(2R)-2-[(2S)-2,5-dihydro-4-methyl-5-oxo-2-furanyl]-1-pyrrolidinyl]butylidene]-3-methyl-, (5Z)-rel-

• Inchi： 1S/C18H23NO4/c1-12-10-14(22-17(12)20)6-3-4-8-19-9-5-7-15(19)16-11-13(2)18(21)23-16/h6,10-11,15-16H,3-5,7-9H2,1-2H3/b14-6-/t15-,16+/m0/s1
• InChI Key： HSICZNIIIPFAAO-VFPQPWSNSA-N
• SMILES： O1C(C(C)=C[C@@H]1[C@@H]1CCCN1CCC/C=C1/C=C(C)C(=O)O/1)=O

Computed Properties

• Exact Mass: 317.16300
• Monoisotopic Mass: 317.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Oil
• PSA: 55.84000
• LogP: 2.42760

Pandamarilactonine B Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on Pandamarilactonine B

Pandamarilactonine B: A Comprehensive Overview

Pandamarilactonine B, also known by its CAS number 303008-81-3, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of natural products, has been isolated from various sources and has demonstrated remarkable biological activities in recent studies.

Pandamarilactonine B is a secondary metabolite that exhibits a complex structure, making it a valuable subject for both chemical and biological research. Its structure includes a lactone ring, which is a characteristic feature of many bioactive compounds. The compound's molecular formula and physical properties have been extensively studied, providing insights into its stability and reactivity under different conditions.

Recent advancements in analytical techniques have enabled researchers to elucidate the precise structure of Pandamarilactonine B with unprecedented accuracy. This has been instrumental in understanding its biosynthesis pathways and potential for synthetic modification. The compound's ability to interact with various biological targets has made it a promising candidate for drug development.

One of the most intriguing aspects of Pandamarilactonine B is its bioactivity profile. Studies have shown that it possesses potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, research into its antitumor activity has revealed that it may selectively target cancer cells, offering a new avenue for cancer treatment.

The isolation and characterization of Pandamarilactonine B from natural sources have been detailed in numerous scientific publications. These studies highlight the importance of exploring natural products as a rich repository of novel compounds with therapeutic potential. The compound's discovery underscores the need for continued exploration of biodiversity to uncover new chemical entities.

Furthermore, the synthesis of Pandamarilactonine B in the laboratory has opened up opportunities for structural modification and optimization. This has led to the creation of derivatives with enhanced bioactivity, paving the way for preclinical studies and eventual clinical applications.

In conclusion, Pandamarilactonine B (CAS No. 303008-81-3) represents a significant advancement in the field of natural product chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development. As research continues to uncover its full potential, Pandamarilactonine B stands as a testament to the invaluable contributions of natural products to modern medicine.